Cas no 2300174-78-9 (Pyrrolidine, 4-methoxy-2-methyl-, (2R,4S)-)

• Product Name: Pyrrolidine, 4-methoxy-2-methyl-, (2R,4S)-
• CAS No: 2300174-78-9
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 5107363
• Update Time: 2026-03-03

Pyrrolidine, 4-methoxy-2-methyl-, (2R,4S)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 4-methoxy-2-methyl-, (2R,4S)-
• (2R, 4S)-4-Methoxy-2-methyl-pyrrolidine

• Inchi： 1S/C6H13NO/c1-5-3-6(8-2)4-7-5/h5-7H,3-4H2,1-2H3/t5-,6+/m1/s1
• InChI Key： NEISDEAQLMENHN-RITPCOANSA-N
• SMILES： N1C[C@@H](OC)C[C@H]1C

Additional information on Pyrrolidine, 4-methoxy-2-methyl-, (2R,4S)-

Exploring the Properties and Applications of Pyrrolidine, 4-methoxy-2-methyl-, (2R,4S)- (CAS No. 2300174-78-9)

The compound Pyrrolidine, 4-methoxy-2-methyl-, (2R,4S)- (CAS No. 2300174-78-9) is a chiral derivative of pyrrolidine, a five-membered nitrogen-containing heterocycle. This specific stereoisomer, characterized by its (2R,4S) configuration, has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a 4-methoxy group and a 2-methyl substituent on the pyrrolidine ring enhances its potential as a building block for bioactive molecules. Researchers are increasingly exploring its role in asymmetric synthesis and drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for chiral intermediates like Pyrrolidine, 4-methoxy-2-methyl-, (2R,4S)- has surged, driven by the growing emphasis on enantioselective drug development. The compound’s CAS No. 2300174-78-9 is frequently searched in scientific databases, reflecting its relevance in modern medicinal chemistry. Its stereochemical purity (2R,4S) is critical for applications where spatial orientation determines biological activity. This aligns with current trends in precision medicine, where researchers prioritize molecules with well-defined stereocenters to minimize off-target effects and improve therapeutic efficacy.

The 4-methoxy-2-methyl substitution pattern in this pyrrolidine derivative also contributes to its lipophilicity, making it a candidate for crossing biological membranes—a key consideration in central nervous system (CNS) drug design. Discussions in online forums often highlight its potential in addressing neurodegenerative diseases, a hotspot in biomedical research. Additionally, its compatibility with green chemistry principles (e.g., catalytic asymmetric synthesis) resonates with the pharmaceutical industry’s push toward sustainable manufacturing practices.

From a synthetic perspective, Pyrrolidine, 4-methoxy-2-methyl-, (2R,4S)- serves as a versatile scaffold for constructing complex natural products and peptidomimetics. Its CAS No. 2300174-78-9 is commonly referenced in patents related to antiviral and anti-inflammatory agents, underscoring its commercial importance. Analytical techniques such as chiral HPLC and NMR spectroscopy are essential for verifying its enantiomeric excess, a topic frequently queried in academic and industrial settings.

Beyond pharmaceuticals, this compound’s stability and functional group diversity (methoxy and methyl groups) make it valuable in material science, particularly in designing chiral catalysts for asymmetric transformations. Its (2R,4S) configuration is often compared to other stereoisomers in computational studies, a trending topic in AI-driven molecular modeling. As interest in personalized medicine grows, so does the demand for high-purity chiral intermediates like Pyrrolidine, 4-methoxy-2-methyl-, (2R,4S)-, positioning it as a compound of enduring scientific and industrial relevance.